Cas no 919016-40-3 (3-({7-(furan-2-yl)methyl-5,6-dimethyl-7H-pyrrolo2,3-dpyrimidin-4-yl}amino)propanoic acid)
3-({7-(furan-2-yl)methyl-5,6-dimethyl-7H-pyrrolo2,3-dpyrimidin-4-yl}amino)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- AKOS000642305
- 3-((7-(furan-2-ylmethyl)-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)propanoic acid
- VU0608458-1
- 3-[[7-(furan-2-ylmethyl)-5,6-dimethylpyrrolo[2,3-d]pyrimidin-4-yl]amino]propanoic acid
- 3-{[7-(2-furylmethyl)-5,6-dimethylpyrrolo[3,2-e]pyrimidin-4-yl]amino}propanoic acid
- F3277-0209
- AB00683741-01
- 3-({7-[(furan-2-yl)methyl]-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}amino)propanoic acid
- 919016-40-3
- 3-({7-(furan-2-yl)methyl-5,6-dimethyl-7H-pyrrolo2,3-dpyrimidin-4-yl}amino)propanoic acid
-
- Inchi: 1S/C16H18N4O3/c1-10-11(2)20(8-12-4-3-7-23-12)16-14(10)15(18-9-19-16)17-6-5-13(21)22/h3-4,7,9H,5-6,8H2,1-2H3,(H,21,22)(H,17,18,19)
- InChI Key: YXNOWCCGXKVDAV-UHFFFAOYSA-N
- SMILES: O1C=CC=C1CN1C2C(=C(N=CN=2)NCCC(=O)O)C(C)=C1C
Computed Properties
- Exact Mass: 314.13789045g/mol
- Monoisotopic Mass: 314.13789045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 93.2Ų
3-({7-(furan-2-yl)methyl-5,6-dimethyl-7H-pyrrolo2,3-dpyrimidin-4-yl}amino)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3277-0209-2μmol |
3-({7-[(furan-2-yl)methyl]-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}amino)propanoic acid |
919016-40-3 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3277-0209-5μmol |
3-({7-[(furan-2-yl)methyl]-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}amino)propanoic acid |
919016-40-3 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3277-0209-10μmol |
3-({7-[(furan-2-yl)methyl]-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}amino)propanoic acid |
919016-40-3 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3277-0209-1mg |
3-({7-[(furan-2-yl)methyl]-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}amino)propanoic acid |
919016-40-3 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3277-0209-2mg |
3-({7-[(furan-2-yl)methyl]-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}amino)propanoic acid |
919016-40-3 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3277-0209-3mg |
3-({7-[(furan-2-yl)methyl]-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}amino)propanoic acid |
919016-40-3 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3277-0209-4mg |
3-({7-[(furan-2-yl)methyl]-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}amino)propanoic acid |
919016-40-3 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3277-0209-5mg |
3-({7-[(furan-2-yl)methyl]-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}amino)propanoic acid |
919016-40-3 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3277-0209-10mg |
3-({7-[(furan-2-yl)methyl]-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}amino)propanoic acid |
919016-40-3 | 90%+ | 10mg |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3277-0209-15mg |
3-({7-[(furan-2-yl)methyl]-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}amino)propanoic acid |
919016-40-3 | 90%+ | 15mg |
$89.0 | 2023-04-26 |
3-({7-(furan-2-yl)methyl-5,6-dimethyl-7H-pyrrolo2,3-dpyrimidin-4-yl}amino)propanoic acid Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 3-({7-(furan-2-yl)methyl-5,6-dimethyl-7H-pyrrolo2,3-dpyrimidin-4-yl}amino)propanoic acid
Compound CAS No. 919016-40-3: 3-({7-(Furan-2-yl)methyl-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}amino)propanoic Acid
The compound with CAS No. 919016-40-3, named 3-{7-(furan-2-yl)methyl-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}amino)propanoic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique chemical structure, which includes a pyrrolo[2,3-d]pyrimidine core substituted with a furan moiety and other functional groups. The presence of these substituents contributes to its potential biological activity and makes it a promising candidate for drug development.
Recent studies have highlighted the importance of pyrrolo[2,3-d]pyrimidine derivatives in the design of bioactive molecules. These compounds are known for their ability to interact with various biological targets, such as kinases and other enzymes, which are critical in disease pathways. The furan group attached to the pyrrolo[2,3-d]pyrimidine core in this compound adds further complexity to its structure and may enhance its binding affinity to specific targets.
The synthesis of this compound involves a series of carefully designed organic reactions. Researchers have employed methodologies such as Suzuki coupling and Stille coupling to construct the pyrrolo[2,3-d]pyrimidine framework. The introduction of the furan substituent and other functional groups requires precise control over reaction conditions to ensure high yields and purity.
From a biological standpoint, this compound has shown potential in vitro activity against various cancer cell lines. Studies suggest that it may inhibit key enzymes involved in cell proliferation and survival pathways. For instance, preliminary assays indicate that it could modulate the activity of protein kinases, which are often overexpressed in cancer cells.
In terms of pharmacokinetics, the propanoic acid moiety at the terminus of the molecule may influence its absorption and distribution properties. This feature could be advantageous for designing drugs with favorable pharmacokinetic profiles. However, further studies are required to fully understand its behavior in vivo.
The integration of advanced computational tools has played a pivotal role in understanding the molecular interactions of this compound. Docking studies have provided insights into how it binds to target proteins at the atomic level. These findings are essential for guiding further optimization efforts aimed at improving its potency and selectivity.
Looking ahead, this compound represents a valuable lead for developing novel therapeutic agents. Its unique structure and promising biological activity make it a candidate for further preclinical studies. Collaborative efforts between chemists and biologists will be crucial in unlocking its full potential as a drug candidate.
In conclusion, CAS No. 919016-40-3 stands out as an intriguing molecule with significant potential in drug discovery research. Its complex structure and promising biological properties position it as a valuable asset in the pursuit of innovative therapeutic solutions.
919016-40-3 (3-({7-(furan-2-yl)methyl-5,6-dimethyl-7H-pyrrolo2,3-dpyrimidin-4-yl}amino)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)